Ethyl 6-(2-methoxybenzamido)-3-methylbenzofuran-2-carboxylate

• IUPAC Name: ethyl 6-[(2-methoxybenzoyl)amino]-3-methyl-1-benzofuran-2-carboxylate
• InChI: InChI=1S/C20H19NO5/c1-4-25-20(23)18-12(2)14-10-9-13(11-17(14)26-18)21-19(22)15-7-5-6-8-16(15)24-3/h5-11H,4H2,1-3H3,(H,21,22)
• InChI Key: RGLAAVLLZVOLFQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C2=C(O1)C=C(C=C2)NC(=O)C3=CC=CC=C3OC)C
• Molecular Formula: C20H19NO5
• Molecular Weight: 353.4 g/mol

Description

Ethyl 6-(2-methoxybenzamido)-3-methylbenzofuran-2-carboxylate, also known as EMB, is a synthetic compound that has gained significant attention in the field of medicinal chemistry due to its diverse pharmacological properties. EMB belongs to the class of benzofuran derivatives, which are known for their potent biological activities.

Scientific Research Applications

Ethyl 6-(2-methoxybenzamido)-3-methylbenzofuran-2-carboxylate has been extensively studied for its pharmacological properties, including anti-inflammatory, analgesic, antitumor, and antiviral activities. Ethyl 6-(2-methoxybenzamido)-3-methylbenzofuran-2-carboxylate has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a crucial role in the inflammatory response. Ethyl 6-(2-methoxybenzamido)-3-methylbenzofuran-2-carboxylate also exhibits potent antitumor activity against various cancer cell lines, including breast, lung, and colon cancer. Moreover, Ethyl 6-(2-methoxybenzamido)-3-methylbenzofuran-2-carboxylate has been shown to inhibit the replication of several viruses, including HIV-1 and HCV.

Mechanism of Action

The mechanism of action of Ethyl 6-(2-methoxybenzamido)-3-methylbenzofuran-2-carboxylate is not fully understood, but it is believed to involve the inhibition of COX-2 activity and the modulation of various signaling pathways. Ethyl 6-(2-methoxybenzamido)-3-methylbenzofuran-2-carboxylate has been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that plays a crucial role in the regulation of inflammation and immune response. Ethyl 6-(2-methoxybenzamido)-3-methylbenzofuran-2-carboxylate also modulates the expression of various genes involved in cell proliferation, apoptosis, and angiogenesis.
Biochemical and Physiological Effects:
Ethyl 6-(2-methoxybenzamido)-3-methylbenzofuran-2-carboxylate has been shown to exhibit potent anti-inflammatory and analgesic effects in various animal models of inflammation and pain. Ethyl 6-(2-methoxybenzamido)-3-methylbenzofuran-2-carboxylate has also been shown to induce apoptosis and inhibit cell proliferation in cancer cells. Moreover, Ethyl 6-(2-methoxybenzamido)-3-methylbenzofuran-2-carboxylate has been shown to inhibit the replication of several viruses, including HIV-1 and HCV. However, the physiological effects of Ethyl 6-(2-methoxybenzamido)-3-methylbenzofuran-2-carboxylate in humans are not fully understood, and further studies are needed to determine its safety and efficacy.

Advantages and Limitations for Lab Experiments

Ethyl 6-(2-methoxybenzamido)-3-methylbenzofuran-2-carboxylate is a synthetic compound that can be easily synthesized using a multi-step procedure. Ethyl 6-(2-methoxybenzamido)-3-methylbenzofuran-2-carboxylate exhibits potent pharmacological properties, including anti-inflammatory, analgesic, antitumor, and antiviral activities. However, the limitations of Ethyl 6-(2-methoxybenzamido)-3-methylbenzofuran-2-carboxylate include its low solubility in water and its potential toxicity at high concentrations. Moreover, the physiological effects of Ethyl 6-(2-methoxybenzamido)-3-methylbenzofuran-2-carboxylate in humans are not fully understood, and further studies are needed to determine its safety and efficacy.

Future Directions

Ethyl 6-(2-methoxybenzamido)-3-methylbenzofuran-2-carboxylate has the potential to be developed as a novel therapeutic agent for various inflammatory, cancer, and viral diseases. Future studies should focus on elucidating the mechanism of action of Ethyl 6-(2-methoxybenzamido)-3-methylbenzofuran-2-carboxylate and identifying its molecular targets. Moreover, the safety and efficacy of Ethyl 6-(2-methoxybenzamido)-3-methylbenzofuran-2-carboxylate in humans should be further evaluated in clinical trials. Additionally, the development of novel Ethyl 6-(2-methoxybenzamido)-3-methylbenzofuran-2-carboxylate derivatives with improved pharmacological properties should be explored.

Synthesis Methods

Ethyl 6-(2-methoxybenzamido)-3-methylbenzofuran-2-carboxylate can be synthesized using a multi-step procedure that involves the condensation of 2-methoxybenzoyl chloride with 3-methylbenzofuran-2-carboxylic acid in the presence of a base to form the intermediate 6-(2-methoxybenzoyl)-3-methylbenzofuran-2-carboxylic acid. This intermediate is then treated with ethyl chloroformate and a base to form the desired product, Ethyl 6-(2-methoxybenzamido)-3-methylbenzofuran-2-carboxylate. The purity of Ethyl 6-(2-methoxybenzamido)-3-methylbenzofuran-2-carboxylate can be improved by recrystallization using a suitable solvent.